4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine, also known as BTO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTO is a heterocyclic compound that contains both benzothiazole and oxazole rings. In
Scientific Research Applications
4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases. This compound has been shown to have anticancer, antiviral, and antibacterial properties, making it a potential candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of tyrosine kinases, which are involved in the regulation of cell growth and differentiation. This compound has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. This compound has also been shown to inhibit the replication of viruses such as HIV and hepatitis C. In animal studies, this compound has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine in lab experiments is its broad range of potential applications. This compound has been shown to have activity against a wide range of diseases and conditions, making it a versatile tool for scientific research. However, one limitation of using this compound in lab experiments is its relatively low yield. The synthesis of this compound is complex and time-consuming, which can limit its availability for research purposes.
Future Directions
There are several areas of future research that could be explored with 4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine. One potential direction is the development of new drugs for the treatment of cancer. This compound has been shown to have activity against a wide range of cancer types, and further research could lead to the development of more effective cancer treatments. Another potential direction is the development of new antiviral drugs. This compound has been shown to inhibit the replication of several viruses, and further research could lead to the development of new treatments for viral infections. Finally, this compound could be used as a tool for studying the mechanisms of various diseases and conditions, which could lead to a better understanding of their underlying biology.
Synthesis Methods
The synthesis of 4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine involves the condensation of 2-aminobenzothiazole and 2-aminophenyl ketone in the presence of acetic acid and polyphosphoric acid. The reaction mixture is heated under reflux for several hours, and the resulting product is purified using column chromatography. The yield of this compound is typically around 50%.
Properties
Molecular Formula |
C16H12N4OS |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
4-(1,3-benzothiazol-2-yl)-3-N-phenyl-1,2-oxazole-3,5-diamine |
InChI |
InChI=1S/C16H12N4OS/c17-14-13(16-19-11-8-4-5-9-12(11)22-16)15(20-21-14)18-10-6-2-1-3-7-10/h1-9H,17H2,(H,18,20) |
InChI Key |
KVBZGYSWTSHMOY-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)NC2=NOC(=C2C3=NC4=CC=CC=C4S3)N |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NOC(=C2C3=NC4=CC=CC=C4S3)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.